Cas no 198835-03-9 (tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 198835-03-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD17016678
• CID: 4632810
• PubChem ID: 53355173
• Update Time: 2025-10-29

tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• rel-tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• Racemic-(1R,4R,5S)-Tert-Butyl 5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate
• (1R,4R,5R)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AMY35409
• rel-(1S,4S,5R)-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane
• t-Butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• rel-((1S,4S,5R)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)
• Rel-t-butyl (1S,4S
• Tert-butyl (1S,4S,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• TERT-BUTYL 5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
• tert-butyl 5-hydroxy-2-aza-bicyclo[2.2.1]heptane-2-carboxylate
• 5-HYDROXY-2-AZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane
• tert-butyl (1R,4R,5R)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1r,4r,5r)-rel-t
• tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• exo-5-Hydroxy-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• rel-tert-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• SCHEMBL12276853
• (1R,4R,5S)-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 198835-03-9
• 207405-69-4
• Rel-(1r,4r,5s)-tert-butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R,5S)-2-Boc-5-hydroxy-2-azabicyclo[2.2.1]heptane
• MFCD22209794
• CS-0102522
• t-Butyl (1R,4R,5S)-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (1R,4R,5S)-rel-tert-Butyl5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• (5S)-TERT-BUTYL 5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE
• W19415
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-hydroxy-, 1,1-dimethylethyl ester, (1R,4R,5S)-rel-
• (1R,4R,5S)-rel-tert-Butyl 5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD17016678
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)5-9(7)13/h7-9,13H,4-6H2,1-3H3/t7-,8-,9+/m0/s1
• InChI Key： HDPGSWMTDGGUEB-XHNCKOQMSA-N
• SMILES： O[C@@H]1C[C@@H]2C[C@H]1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13649347 g/mol
• Monoisotopic Mass: 213.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8
• Molecular Weight: 213.27

Additional information on tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

Introduction to Tert-butyl Exo-5-Hydroxy-2-Azabicyclo[2.2.1]Heptane-2-Carboxylate (CAS No. 198835-03-9)

Tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate, with the chemical formula corresponding to its CAS number 198835-03-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and functional groups, has garnered attention for its potential applications in drug discovery and molecular medicine.

The structure of this compound features a bicyclo[2.2.1]heptane core, which is a common motif in natural products and pharmacologically active molecules. The presence of an azabicyclic framework introduces unique steric and electronic properties that can be exploited for designing novel therapeutic agents. Specifically, the exo-5-hydroxy substituent and the tert-butyl carboxylate moiety contribute to the compound's overall reactivity and solubility characteristics, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of azabicycloalkanes as scaffolds for medicinal chemistry due to their ability to mimic key structural features found in biologically active peptides and natural products. The< strong>tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate derivative represents an advanced building block that can be further modified to create more complex pharmacophores.

One of the most compelling aspects of this compound is its potential role in the synthesis of enzyme inhibitors and receptor modulators. The azabicyclic core can interact with biological targets in a manner similar to that of peptide mimetics, offering a promising approach to drug design. For instance, studies have shown that derivatives of this class can exhibit inhibitory activity against various proteases and kinases, which are key targets in the treatment of inflammatory diseases and cancer.

The hydroxy group in the molecule serves as a crucial functional handle for further derivatization. This group can participate in various chemical reactions, such as etherification or esterification, allowing chemists to tailor the compound's properties for specific applications. Additionally, the carboxylate functionality provides a point of attachment for other pharmacophoric units, enabling the construction of hybrid molecules with enhanced biological activity.

Recent advancements in computational chemistry have also highlighted the< strong>tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate as a promising candidate for structure-based drug design. Molecular modeling studies indicate that this compound can effectively bind to protein targets through multiple interactions, including hydrogen bonding and hydrophobic interactions. These insights have guided the development of novel analogs with improved affinity and selectivity.

In addition to its applications in drug discovery, this compound has shown potential in materials science and catalysis. The rigid bicyclic framework provides stability under various reaction conditions, making it an excellent candidate for designing organocatalysts or ligands for transition metal complexes. Such applications could lead to more efficient synthetic methodologies and industrial processes.

The synthesis of< strong>tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate presents both challenges and opportunities for synthetic chemists. While the core bicyclic structure can be constructed through classical cycloaddition reactions, such as Diels-Alder or intramolecular aldol condensations, introducing the correct stereochemistry requires careful control over reaction conditions and reagent selection.

Recent reports have demonstrated innovative synthetic strategies for constructing azabicycloalkanes using transition metal-catalyzed reactions or biocatalytic approaches. These methods have improved yields and reduced environmental impact compared to traditional synthetic routes. Moreover, advances in green chemistry have encouraged the exploration of solvent-free or aqueous-phase reactions, further enhancing the sustainability of< strong>tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate synthesis.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested that derivatives of this class may exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. Additionally, preliminary data indicate potential applications in neurodegenerative diseases, where azabicyclic scaffolds have been shown to interact with amyloid-beta peptides and other neurotoxic proteins.

In conclusion, tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No.< strong>198835-03-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an attractive scaffold for drug design, while its functional groups provide opportunities for further chemical modification.

Ongoing research efforts are focused on optimizing synthetic methodologies and exploring new biological applications for this compound.< strong>Tert-butyl exo-5-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate represents a testament to the power of interdisciplinary approaches in advancing chemical biology and medicinal chemistry.